Cas no 3021-02-1 (5,5'-Bis-1H-tetrazole diammonium salt)

• Product Name: 5,5'-Bis-1H-tetrazole diammonium salt
• CAS No: 3021-02-1
• MF: C₂H₈N₁₀
• MW: 172.151916503906
• MDL: MFCD04038079
• CID: 43702
• PubChem ID: 14298090
• Update Time: 2025-06-11

5,5'-Bis-1H-tetrazole diammonium salt Chemical and Physical Properties

Names and Identifiers

• 5,5'-Bis-1H-tetrazole diammonium salt
• 5,5'-Bitetrazole Diammonium Salt
• 5,5-Bis-1H-tetrazole diammonium salt
• 5,5'-Bistetrazole Diammonium Salt
• 5,5-Bis-2H-tetrazole diammonium salt
• 5,5 -Bis-1H-tetrazole diammonium salt
• PubChem23813
• 5,5'-Bi-2H-tetrazole, ammonium salt (1:2)
• LS41169
• 5,5'-Bis-2H-tetrazole diammonium salt
• B2791
• NS00078629
• 3021-02-1
• J-516470
• SCHEMBL22206276
• FT-0689518
• SCHEMBL238233
• CS-0450720
• azane;5-(2H-tetrazol-5-yl)-2H-tetrazole
• 2H,2'H-5,5'-bitetrazole, diammonia salt
• DB-057835
• 5-(1H-1,2,3,4-TETRAZOL-5-YL)-1H-1,2,3,4-TETRAZOLE DIAMINE
• ZKTARFAXHMRZEF-UHFFFAOYSA-N
• AS-88635

• MDL： MFCD04038079
• Inchi： 1S/C2H2N8.2H3N/c3-1(4-8-7-3)2-5-9-10-6-2;;/h(H,3,4,7,8)(H,5,6,9,10);2*1H3
• InChI Key： ZKTARFAXHMRZEF-UHFFFAOYSA-N
• SMILES： N1=C(C2N=NNN=2)N=NN1.N.N

Computed Properties

• Exact Mass: 172.09300
• Monoisotopic Mass: 172.09334030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 111
• Surface Charge: 0
• XLogP3: 4.1

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: 121 °CTCI121 °CTCIM2151
• Boiling Point: 432.4±45.0 °C at 760 mmHg
• Flash Point: 215.3±28.7 °C
• PSA: 115.40000
• LogP: -0.97240
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Solubility: Not available

5,5'-Bis-1H-tetrazole diammonium salt Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5,5'-Bis-1H-tetrazole diammonium salt

Comprehensive Overview of 5,5'-Bis-1H-tetrazole Diammonium Salt (CAS No. 3021-02-1)

5,5'-Bis-1H-tetrazole diammonium salt (CAS No. 3021-02-1) is a high-energy nitrogen-rich compound widely utilized in specialized chemical applications. Its molecular structure, featuring two tetrazole rings linked by a covalent bond and stabilized by ammonium ions, makes it a subject of interest in advanced material science and energetic chemistry. Researchers and industries value this compound for its unique properties, including thermal stability and nitrogen content, which are critical for applications ranging from pyrotechnic compositions to gas generants.

The growing demand for eco-friendly energetic materials has placed 5,5'-Bis-1H-tetrazole diammonium salt under the spotlight. As industries shift toward sustainable alternatives, this compound’s ability to decompose cleanly with minimal residue aligns with global trends in green chemistry. Its compatibility with other nitrogen-rich compounds, such as azides and nitro compounds, further enhances its utility in formulations requiring high energy output without heavy metal contamination.

One of the most frequently searched questions regarding CAS No. 3021-02-1 revolves around its synthesis and handling. The compound is typically synthesized through cyclization reactions of precursor amines, followed by ammonium salt formation. Due to its sensitivity to moisture and heat, proper storage conditions—such as controlled humidity and temperature—are essential to maintain its stability. Laboratories and manufacturers often inquire about safe handling protocols and compatibility with other chemicals, emphasizing the need for detailed technical documentation.

In the context of energetic material innovation, 5,5'-Bis-1H-tetrazole diammonium salt is frequently compared to other high-nitrogen compounds like guanidinium azotetrazolate (G2T) and triaminoguanidinium azotetrazolate (TAGzT). Its advantages include lower sensitivity to friction and impact, making it a preferred choice for applications where safety is paramount. Recent studies have explored its potential in aerospace propulsion systems and automotive airbag inflators, where efficiency and reliability are critical.

The compound’s role in research and development extends beyond energetics. Its tetrazole backbone is a versatile scaffold in medicinal chemistry, particularly in designing bioactive molecules and pharmaceutical intermediates. Researchers are investigating its derivatives for applications in drug discovery, leveraging its ability to mimic carboxylate groups in biological systems. This dual utility—energetic and pharmaceutical—makes 5,5'-Bis-1H-tetrazole diammonium salt a multidisciplinary asset.

From an industrial perspective, scalability and cost-effectiveness are key considerations. Manufacturers seeking bulk suppliers of CAS No. 3021-02-1 often prioritize consistent purity and competitive pricing. The compound’s synthesis, while well-documented, requires precise control over reaction conditions to avoid byproducts. Quality assurance protocols, including HPLC analysis and spectroscopic characterization, are critical to meeting industry standards.

Environmental regulations and sustainability metrics are increasingly influencing the adoption of 5,5'-Bis-1H-tetrazole diammonium salt. Unlike traditional energetic materials that rely on heavy metals or perchlorates, this compound decomposes into benign gaseous products, reducing ecological impact. This aligns with regulations such as REACH and EPA guidelines, driving its adoption in regions with stringent environmental policies.

In summary, 5,5'-Bis-1H-tetrazole diammonium salt (CAS No. 3021-02-1) represents a convergence of performance, safety, and sustainability. Its applications span high-energy formulations, pharmaceutical research, and eco-friendly industrial processes. As innovation continues, this compound is poised to play a pivotal role in advancing both material science and green technology.